Cas no 2165569-40-2 (rac-(3R,4S)-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol
• CAS No: 2165569-40-2
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 5865495
• PubChem ID: 165587584
• Update Time: 2025-10-30

rac-(3R,4S)-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol
• EN300-1625346
• rac-(3R,4S)-4-[(5-bromofuran-2-yl)methyl]pyrrolidin-3-ol
• 2165569-40-2

• Inchi： 1S/C9H12BrNO2/c10-9-2-1-7(13-9)3-6-4-11-5-8(6)12/h1-2,6,8,11-12H,3-5H2/t6-,8-/m1/s1
• InChI Key： GKMWDHOSAVTQRU-HTRCEHHLSA-N
• SMILES： BrC1=CC=C(C[C@@H]2CNC[C@H]2O)O1

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.4Ų

Additional information on rac-(3R,4S)-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol

Introduction to Rac-(3R,4S)-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol (CAS No. 2165569-40-2)

Rac-(3R,4S-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number CAS No. 2165569-40-2, has garnered attention due to its potential applications in drug development and medicinal chemistry.

The molecular structure of Rac-(3R,4S-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol) consists of a pyrrolidine core substituted with a 5-bromofuran-2-yl methyl group, which contributes to its distinct chemical behavior. This arrangement not only influences its reactivity but also opens up possibilities for various synthetic modifications, making it a valuable scaffold for medicinal chemists.

In recent years, the compound has been the subject of extensive research due to its promising pharmacological properties. Studies have demonstrated its potential in modulating various biological pathways, which could be beneficial in the treatment of several diseases. The stereochemistry defined by the 3R,4S configuration is particularly noteworthy, as it plays a crucial role in determining the compound's biological activity and selectivity.

One of the most compelling aspects of Rac-(3R,4S-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol) is its role as a key intermediate in the synthesis of more complex pharmacophores. The presence of the 5-bromofuran-2-yl moiety allows for further functionalization, enabling the creation of novel derivatives with enhanced therapeutic potential. This flexibility has made it a favorite among researchers looking to explore new drug candidates.

The compound's interaction with biological targets has been a focal point of investigation. Preliminary studies suggest that it may interact with enzymes and receptors involved in inflammatory responses and neurotransmission. These interactions could potentially lead to the development of new treatments for conditions such as chronic inflammation and neurological disorders.

The synthesis of Rac-(3R,4S-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol) involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, including asymmetric catalysis and chiral resolution methods, are often employed to ensure high yields and enantiopurity. These methods not only highlight the compound's synthetic challenge but also showcase the advancements in pharmaceutical synthesis.

In terms of pharmacokinetic properties, Rac-(3R,4S-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol) exhibits interesting characteristics that make it an attractive candidate for further development. Studies have indicated favorable solubility and metabolic stability, which are critical factors for drug efficacy and safety. Additionally, its bioavailability appears promising, suggesting that it could be effectively absorbed and utilized by the body.

The potential therapeutic applications of Rac-(3R,4S-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol) are diverse and span across multiple therapeutic areas. Researchers are exploring its potential in treating neurological disorders, where its ability to modulate neurotransmitter pathways could be particularly beneficial. Furthermore, its anti-inflammatory properties make it a candidate for developing novel treatments for autoimmune diseases.

The compound's role in drug discovery is further underscored by its integration into various high-throughput screening (HTS) campaigns. These screenings have identified promising hits that are being further optimized into lead compounds. The efficiency of these campaigns highlights the importance of Rac-(3R,4S-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol) as a building block in modern drug development pipelines.

The future prospects for Rac-(3R,4S-4-(5-bromofuran-2-yl)methylpyrrolidin-3-ol) are bright, with ongoing research aimed at uncovering new applications and improving synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant advancements in this field. As our understanding of biological mechanisms continues to grow, so too will the potential uses for this versatile compound.